Cas no 174817-06-2 (3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)-)

• Product Name: 3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)-
• CAS No: 174817-06-2
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• CID: 1360462
• PubChem ID: 10921377
• Update Time: 2025-04-20

3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1,2-diol, 3-bromo-, (1S,2S)-
• (1S,2S)-3-bromocyclohex-3-ene-1,2-diol
• 174817-06-2
• DTXSID50448392
• CTK0E4021

• Inchi： 1S/C6H9BrO2/c7-4-2-1-3-5(8)6(4)9/h2,5-6,8-9H,1,3H2/t5-,6+/m0/s1
• InChI Key： AWSOTNHQUGANQS-NTSWFWBYSA-N
• SMILES： BrC1=CCC[C@@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 191.97857
• Monoisotopic Mass: 191.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins